Cas no 1261455-97-3 (5-Hydroxy-2-(trifluoromethyl)mandelic acid)

5-Hydroxy-2-(trifluoromethyl)mandelic acid structure
1261455-97-3 structure
Product Name:5-Hydroxy-2-(trifluoromethyl)mandelic acid
CAS No:1261455-97-3
MF:C9H7F3O4
MW:236.144693613052
CID:4962937
Update Time:2025-07-20

5-Hydroxy-2-(trifluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Hydroxy-2-(trifluoromethyl)mandelic acid
    • Inchi: 1S/C9H7F3O4/c10-9(11,12)6-2-1-4(13)3-5(6)7(14)8(15)16/h1-3,7,13-14H,(H,15,16)
    • InChI Key: GULLHYQXILXSDR-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1C(C(=O)O)O)O)(F)F

Computed Properties

  • Exact Mass: 236.02964319 g/mol
  • Monoisotopic Mass: 236.02964319 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 77.8
  • Molecular Weight: 236.14

5-Hydroxy-2-(trifluoromethyl)mandelic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014003165-250mg
5-Hydroxy-2-(trifluoromethyl)mandelic acid
1261455-97-3 97%
250mg
$504.00 2023-09-03
Alichem
A014003165-500mg
5-Hydroxy-2-(trifluoromethyl)mandelic acid
1261455-97-3 97%
500mg
$790.55 2023-09-03
Alichem
A014003165-1g
5-Hydroxy-2-(trifluoromethyl)mandelic acid
1261455-97-3 97%
1g
$1564.50 2023-09-03

Additional information on 5-Hydroxy-2-(trifluoromethyl)mandelic acid

Research Update on 5-Hydroxy-2-(trifluoromethyl)mandelic acid (CAS: 1261455-97-3): Synthesis, Applications, and Recent Advances

5-Hydroxy-2-(trifluoromethyl)mandelic acid (CAS: 1261455-97-3) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This trifluoromethyl-substituted mandelic acid derivative combines the chiral center of mandelic acid with the electron-withdrawing properties of the trifluoromethyl group, making it a valuable building block for drug discovery and medicinal chemistry.

Recent studies have focused on optimizing synthetic routes for 1261455-97-3, with particular emphasis on enantioselective synthesis. A 2023 publication in the Journal of Fluorine Chemistry demonstrated a novel asymmetric hydrogenation approach using chiral ruthenium catalysts, achieving up to 98% enantiomeric excess. This advancement addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for biological activity studies.

The pharmacological potential of 5-Hydroxy-2-(trifluoromethyl)mandelic acid has been explored in several therapeutic areas. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its activity as a modulator of prolyl hydroxylase domain-containing enzymes (PHDs), suggesting potential applications in hypoxia-related conditions. The trifluoromethyl group appears to enhance metabolic stability while maintaining favorable pharmacokinetic properties.

Analytical characterization of 1261455-97-3 has seen significant progress, with recent work employing advanced techniques such as cryo-EM and solid-state NMR to elucidate its conformational preferences. These structural insights are informing rational drug design efforts, particularly in the development of enzyme inhibitors where the compound serves as a scaffold for molecular recognition.

In material science applications, the unique properties of 5-Hydroxy-2-(trifluoromethyl)mandelic acid have been leveraged for designing liquid crystal materials with improved thermal stability. A 2024 study in Advanced Materials reported its incorporation into hydrogen-bonded supramolecular assemblies, demonstrating enhanced mesomorphic properties compared to non-fluorinated analogs.

The safety profile and toxicological characteristics of 1261455-97-3 have been systematically evaluated in recent preclinical studies. Results indicate favorable acute toxicity profiles, though comprehensive metabolic studies are still ongoing to fully characterize its biotransformation pathways and potential drug-drug interactions.

Future research directions for this compound include exploration of its use in PROTAC (proteolysis targeting chimera) design and further optimization of synthetic methodologies for industrial-scale production. The growing body of research on 5-Hydroxy-2-(trifluoromethyl)mandelic acid underscores its versatility as both a pharmaceutical intermediate and a biologically active compound with multiple potential therapeutic applications.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.